Cas no 201996-69-2 (5-Bromo-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-Bromo-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 201996-69-2
• MF: C₆H₆BrN₃OS
• MW: 248.100338459015
• CID: 4710477
• Update Time: 2023-08-16

5-Bromo-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(methylthio)pyrimidine-4-carboxamide
• 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxamide
• 5-Bromo-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C6H6BrN3OS/c1-12-6-9-2-3(7)4(10-6)5(8)11/h2H,1H3,(H2,8,11)
• InChI Key： GQMAAPJTCIKABW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C(N)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 94.2